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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764 Get Quote

Despite a comprehensive search of available scientific literature and supplier databases, there

is no evidence to suggest that Acid Red 119 is utilized as a cytoplasmic counterstain in

biological research, including histology, immunohistochemistry, or drug development. The

primary applications for this dye appear to be in the textile, leather, and paper industries.

Researchers, scientists, and drug development professionals seeking a cytoplasmic

counterstain will need to consider established and validated alternatives. Acid Red 119, a

double azo dye, is primarily documented for its properties in dyeing materials such as wool,

polyamide, and silk.[1][2] Its chemical and physical properties, including its solubility in water

and lightfastness, are well-characterized for industrial purposes.[3][4][5] However, its

interaction with biological tissues and its suitability for microscopic visualization in a research

setting have not been described in the reviewed literature.

Established Alternatives for Cytoplasmic
Counterstaining
For researchers in need of a red cytoplasmic counterstain, several well-documented options

are available. The choice of counterstain often depends on the primary stain used and the

specific cellular components to be visualized. Commonly used red counterstains include:

Eosin: One of the most common counterstains in histology, used in the hematoxylin and

eosin (H&E) stain. It stains the cytoplasm and extracellular matrix in varying shades of pink

and red.
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Nuclear Fast Red (Kernechtrot): Provides a red to pink staining of nuclei and can also lightly

stain the cytoplasm. It is often used as a counterstain in immunohistochemistry and in-situ

hybridization.

Neutral Red: A supravital stain that can be used to stain the cytoplasm of living cells red. It is

also used as a nuclear and cytoplasmic counterstain in some histological preparations.

Safranin: Commonly used in microbiology for the Gram stain, it can also be used as a red

counterstain in some histological protocols, particularly for cartilage and mucin.

General Principles of Cytoplasmic Counterstaining
The fundamental principle behind cytoplasmic counterstaining involves the use of an anionic

(acidic) dye that binds to cationic (basic) components within the cytoplasm, such as proteins.

This provides a contrasting color to the nuclear stain (typically a blue or purple hematoxylin),

allowing for clear differentiation of cellular compartments. The selection of a suitable

counterstain and the optimization of the staining protocol are critical for achieving high-quality,

reproducible results.

A generalized workflow for immunohistochemistry, which often includes a counterstaining step,

is outlined below.

A generalized workflow for an immunohistochemistry experiment.

In conclusion, while Acid Red 119 is a well-characterized red dye for industrial applications, it

is not a recognized or documented cytoplasmic counterstain for research purposes. Scientists

and professionals in drug development should refer to established histological and

immunohistochemical protocols and utilize validated counterstains to ensure the accuracy and

reproducibility of their results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.colorbloomdyes.com/acid-dyes/acid-red/acid-red-119.html
https://www.colorbloomdyes.com/acid-dyes/acid-red/acid-red-119.html
http://www.worlddyevariety.com/acid-dyes/acid-red-119.html
http://www.krishnadyes.net/products/jotzadope/acid_dyes/acid_red_119.html
https://www.dyestuff.co.in/acid-red-119-7912215.html
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.benchchem.com/product/b1196764#using-acid-red-119-as-a-cytoplasmic-counterstain-in-research
https://www.benchchem.com/product/b1196764#using-acid-red-119-as-a-cytoplasmic-counterstain-in-research
https://www.benchchem.com/product/b1196764#using-acid-red-119-as-a-cytoplasmic-counterstain-in-research
https://www.benchchem.com/product/b1196764#using-acid-red-119-as-a-cytoplasmic-counterstain-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1196764?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

